Cas no 1551649-12-7 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3,3,3-trifluoropropyl)-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3,3,3-trifluoropropyl)-
• CAS No: 1551649-12-7
• MF: C₆H₇F₃N₄S
• MW: 224.206789255142
• CID: 5263601
• Update Time: 2025-05-21

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3,3,3-trifluoropropyl)-

• Inchi： 1S/C6H7F3N4S/c7-6(8,9)2-1-3-11-4(10)13-5(14)12-3/h1-2H2,(H3,10,11,12,13,14)
• InChI Key： UTOKSYOUGDCJGN-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(CCC(F)(F)F)=NC1=S

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3,3,3-trifluoropropyl)-

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3,3,3-trifluoropropyl)-

The compound 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3,3,3-trifluoropropyl)- (CAS No. 1551649-12-7) is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds containing three nitrogen atoms in the six-membered ring. The presence of the thione group (-C=S) and the amino group (-NH2) in its structure introduces significant functional diversity, making it a valuable molecule in various chemical and pharmaceutical industries.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic substitution and cyclization reactions. The trifluoropropyl group attached to the triazine ring enhances the compound's stability and lipophilicity, making it suitable for applications in drug delivery systems and advanced materials science. Researchers have also explored its potential as a precursor for bioactive molecules due to its ability to undergo further functionalization without compromising its structural integrity.

The triazine-thione core of this compound has been identified as a key structural motif in several bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties. These findings have sparked interest in its use as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmaceutical applications, 6-amino-4-(3,3,3-trifluoropropyl)-1,3,5-triazine-2(1H)-thione has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic systems. Recent research highlights its role in enhancing the catalytic efficiency of palladium-catalyzed cross-coupling reactions, which are critical in organic synthesis.

The introduction of the trifluoropropyl group also imparts unique electronic properties to the molecule. This modification facilitates its use in optoelectronic materials, where precise control over electronic transitions is essential. Preliminary studies suggest that this compound could serve as a building block for designing organic light-emitting diodes (OLEDs) with improved efficiency and stability.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Its high stability and resistance to degradation make it suitable for long-term applications without posing significant risks to ecosystems. Furthermore, its compatibility with existing industrial processes ensures that it can be integrated into large-scale production workflows without major modifications.

In conclusion, 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3,3,3-trifluoropropyl)- (CAS No. 1551649-12-7) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing modern science and technology.